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Introduction
Oxone®, a potassium peroxymonosulfate (PPMS) based disinfectant, is a powerful and broad-

spectrum oxidizing agent used for the disinfection of laboratory equipment and surfaces. Its

active ingredient, potassium peroxymonosulfate, is a potent, non-chlorine-based disinfectant

that is effective against a wide range of microorganisms, including bacteria, viruses, fungi, and

spores. This document provides detailed protocols for the use of Oxone® in a laboratory

setting, including its mechanism of action, efficacy data, material compatibility, and procedures

for general equipment disinfection and nucleic acid decontamination.

Mechanism of Action
Oxone® exerts its disinfectant properties through oxidative damage to cellular components.

The peroxymonosulfate anion (HSO₅⁻) in the triple salt formulation (2KHSO₅·KHSO₄·K₂SO₄) is

a strong oxidizing agent.[1] It reacts with and oxidizes various organic molecules, including

proteins, lipids, and nucleic acids. This leads to the disruption of microbial cell membranes,

denaturation of essential enzymes, and inactivation of viral protein capsids and nucleic acids.

[1][2] In aqueous solution, Oxone® can also generate other reactive oxygen species, such as

hydroxyl radicals, which contribute to its potent antimicrobial activity.
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Oxone® has demonstrated high efficacy against a variety of common laboratory contaminants.

The following tables summarize the virucidal, bactericidal, and fungicidal/sporicidal activity of

Oxone® at various concentrations and contact times.

Table 1: Virucidal Efficacy of Oxone® (Potassium Peroxymonosulfate)

Virus
Concentration
(%)

Contact Time Log Reduction Reference(s)

Poliovirus 1% 10 min >4 [1]

SARS-CoV-2
1:100 dilution

(~1%)
1 min >1.19 (93.7%) [2]

Avian Influenza

Virus (AIV)
0.5% 5 sec >3 [3]

Newcastle

Disease Virus

(NDV)

0.5% 30 sec >3 [3]

Table 2: Bactericidal Efficacy of Oxone® (Potassium Peroxymonosulfate)
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Bacteria
Concentrati
on (%)

Contact
Time

Log
Reduction

Surface
Reference(s
)

Pseudomona

s aeruginosa
1% 10 min >5 Suspension [1]

Escherichia

coli
1% 10 min >5 Suspension [1]

Staphylococc

us aureus
1% 10 min >5 Suspension [1]

Enterococcus

hirae
1% 10 min >5 Suspension [1]

Salmonella

Infantis
1% 30 sec >5

Stainless

Steel
[3]

Salmonella

Infantis
1% 1 min >5 Rubber [3]

Mycobacteriu

m smegmatis
1% 10 min >5 Suspension [1]

Table 3: Fungicidal and Sporicidal Efficacy of Oxone® (Potassium Peroxymonosulfate)
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Microorgani
sm

Concentrati
on (%)

Contact
Time

Log
Reduction

Notes
Reference(s
)

Aspergillus

niger
1% Not specified Insufficient

1% solution

did not meet

AFNOR

guidelines for

fungicidal

activity.

[1]

Candida

albicans
1% Not specified >4

Considered

effective

against

yeasts.

[1]

Bacterial

Spores
1% Not specified Insufficient

1% solution

did not meet

AFNOR

guidelines for

sporicidal

activity.

[1]

Note: The efficacy of Oxone® can be influenced by the presence of organic matter. It is crucial

to pre-clean surfaces and equipment before disinfection.

Material Compatibility
The strong oxidizing nature of Oxone® requires careful consideration of material compatibility

to prevent damage to laboratory equipment.

Table 4: Material Compatibility with Aqueous Oxone® Solutions
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Material Compatibility Rating Notes

Plastics

Polypropylene (PP) Good

Generally resistant to non-

oxidizing acids and bases.

However, it is not

recommended for use with

strong oxidants, so prolonged

contact with concentrated

Oxone® solutions should be

avoided.[4][5][6] Short-term

exposure to working solutions

(e.g., 1%) is generally

acceptable.

Polyethylene (HDPE, LDPE) Good

Generally has good chemical

resistance. Similar to

polypropylene, prolonged

exposure to strong oxidants

should be minimized.[7]

Polyvinyl Chloride (PVC) Good
Generally good resistance to

oxidizing agents.

Polystyrene (PS) Fair

May be susceptible to crazing

or cracking with prolonged

exposure to oxidizing agents.

Polycarbonate (PC) Poor

Not recommended for use with

strong oxidizing agents as it

can cause material

degradation.

Metals

Stainless Steel (304, 316) Excellent

Highly resistant to corrosion

from Oxone® solutions,

making it a suitable material for

disinfection.[3]
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Aluminum Poor
Can be corroded by acidic

solutions like those of Oxone®.

Copper Poor
Susceptible to oxidation and

corrosion.

Brass Poor
Can be corroded by oxidizing

acids.

Other Materials

Glass Excellent
Highly resistant to Oxone®

solutions.

Rubber (Natural) Poor
Can be degraded by strong

oxidizing agents.[3]

Silicone Good
Generally shows good

resistance to oxidizing agents.

Experimental Protocols
Preparation of Oxone® Disinfectant Solution
Materials:

Oxone® powder

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Deionized or distilled water

Clean container (glass, polypropylene, or stainless steel)

Stir bar and stir plate (optional)

Procedure:

Don appropriate PPE.

Measure the desired volume of deionized or distilled water into a clean container.
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Slowly add the Oxone® powder to the water while stirring to achieve the desired

concentration (typically 1% w/v for general disinfection). A 1% solution is prepared by

dissolving 10 grams of Oxone® powder in 1 liter of water.

Stir the solution until the powder is completely dissolved. The solution should be freshly

prepared for optimal efficacy.

Protocol for Disinfection of Laboratory Glassware
Procedure:

Pre-cleaning: Manually scrub the glassware with a suitable laboratory detergent to remove

all visible organic and inorganic residues. Rinse thoroughly with tap water followed by a final

rinse with deionized water.

Disinfection: Immerse the pre-cleaned glassware completely in a freshly prepared 1%

Oxone® solution. Ensure all surfaces are in contact with the disinfectant.

Contact Time: Allow the glassware to soak for a minimum of 10 minutes.

Rinsing: Remove the glassware from the Oxone® solution and rinse thoroughly with sterile

deionized or distilled water to remove any residual disinfectant.

Drying: Allow the glassware to air dry in a clean environment or dry in a laboratory oven.

Protocol for Disinfection of Plasticware (Polypropylene,
Polyethylene)
Procedure:

Pre-cleaning: Clean the plasticware with a laboratory detergent, ensuring all residues are

removed. Rinse thoroughly with tap water and then with deionized water.

Disinfection: Immerse the plasticware in a 1% Oxone® solution for a contact time of 10

minutes.

Rinsing: Thoroughly rinse the plasticware with sterile deionized water.
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Drying: Air dry in a clean area.

Protocol for Disinfection of Stainless Steel Surfaces and
Equipment
Procedure:

Pre-cleaning: Wipe the surface with a detergent solution to remove any dirt or grime. Rinse

with a cloth dampened with water.

Disinfection: Apply a 1% Oxone® solution to the surface using a clean cloth or sprayer.

Ensure the entire surface is wetted.

Contact Time: Allow the disinfectant to remain on the surface for at least 10 minutes.

Wiping: Wipe the surface dry with a clean, sterile cloth. For food-contact surfaces, a final

rinse with potable water is recommended.

Protocol for Nucleic Acid Decontamination of Surfaces
and Equipment
Oxone's strong oxidizing properties make it effective for degrading contaminating nucleic acids

(DNA and RNA) and inactivating nucleases (DNases and RNases).

Procedure:

Preparation of Work Area: Ensure the area to be decontaminated is free of any sensitive

reagents or samples.

Application: Liberally apply a freshly prepared 1% Oxone® solution to the surfaces of PCR

workstations, benchtops, and non-delicate equipment.

Contact Time: Allow a contact time of 10-15 minutes.

Removal: Wipe the surfaces thoroughly with a sterile cloth or sponge dampened with

nuclease-free water to remove any residual Oxone®.

Final Wipe: Perform a final wipe with 70% ethanol to ensure the surface is dry.
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Visualizations
Signaling Pathways and Experimental Workflows

General Disinfection Workflow with Oxone®
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Disinfection Process

Post-Treatment
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(10g/L in DI Water)
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(Detergent Wash & Rinse)

Apply Oxone® Solution
(Immerse or Wipe)

Maintain Contact Time
(Minimum 10 minutes)

Rinse Thoroughly
(Sterile DI Water)

Air Dry or Oven Dry

Click to download full resolution via product page
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Caption: General workflow for laboratory equipment disinfection using Oxone®.

Mechanism of Action of Oxone®

Microbial Cell

Oxone® Solution
(KHSO₅)

Cell Wall/
Membrane

Oxidation of
Lipids & Proteins

Proteins/
Enzymes

Denaturation

Nucleic Acids
(DNA/RNA)

Oxidative Damage

Microbial Inactivation
& Cell Death

Click to download full resolution via product page

Caption: Oxidative mechanism of microbial inactivation by Oxone®.

Safety Precautions
Always handle Oxone® powder in a well-ventilated area or under a fume hood to avoid

inhaling the dust.

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat,

when handling both the powder and its solutions.

Oxone® is corrosive and can cause skin and eye irritation or burns. In case of contact, rinse

the affected area immediately with plenty of water.

Store Oxone® powder in a cool, dry place away from combustible materials.

Solutions of Oxone® are acidic and should be handled with care.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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